5-nitro-2-furaldehyde methyl(phenyl)hydrazone

• IUPAC Name: N-methyl-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]aniline
• InChI: InChI=1S/C12H11N3O3/c1-14(10-5-3-2-4-6-10)13-9-11-7-8-12(18-11)15(16)17/h2-9H,1H3/b13-9+
• InChI Key: FBNFLHMGTZRYOE-UKTHLTGXSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)N=CC2=CC=C(O2)[N+](=O)[O-]
• Isomeric SMILES: CN(C1=CC=CC=C1)/N=C/C2=CC=C(O2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol

Description

5-nitro-2-furaldehyde methyl(phenyl)hydrazone, also known as NFMH, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound is synthesized using a simple and efficient method, making it an attractive option for researchers looking for a reliable and cost-effective reagent.

Mechanism of Action

The mechanism of action of 5-nitro-2-furaldehyde methyl(phenyl)hydrazone is not fully understood, but it is believed to involve the inhibition of certain enzymes and the scavenging of reactive oxygen species. This leads to a reduction in inflammation and oxidative stress, which are known to contribute to the development of various diseases.
Biochemical and Physiological Effects:
5-nitro-2-furaldehyde methyl(phenyl)hydrazone has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell types, including immune cells and neurons. It has also been shown to have neuroprotective effects, protecting against the damage caused by various toxins and oxidative stressors.

Advantages and Limitations for Lab Experiments

The advantages of using 5-nitro-2-furaldehyde methyl(phenyl)hydrazone in lab experiments include its high yield and purity, its cost-effectiveness, and its potential applications in various fields. However, its limitations include its limited solubility in water, which can make it difficult to work with in certain experiments, and its potential toxicity, which requires careful handling and disposal.

Future Directions

There are many potential future directions for the research on 5-nitro-2-furaldehyde methyl(phenyl)hydrazone. These include further studies on its mechanism of action, the development of new drugs based on its anti-inflammatory and antioxidant properties, and the exploration of its potential applications in environmental science. Additionally, the synthesis of new derivatives of 5-nitro-2-furaldehyde methyl(phenyl)hydrazone may lead to the discovery of even more potent compounds with a wider range of applications.

Scientific Research Applications

5-nitro-2-furaldehyde methyl(phenyl)hydrazone has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to possess anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs for the treatment of various diseases. In agriculture, it has been used as a pesticide and herbicide due to its ability to inhibit the growth of certain plant species. In environmental science, it has been used as a sensor for the detection of various pollutants, including heavy metals and organic compounds.